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Comparative Serum Concentrations of Clomipramine

The table below summarizes key pharmacokinetic differences for clomipramine and its active metabolite,

desmethylclomipramine, between younger or midlife adults and elderly patients.

Parameter Younger/Midlife Adults Elderly Patients Key Implications

Elimination Half- 19 - 37 hours [1] [2] Longer half-life Slower elimination in

life (Parent Drug) (specific range not elderly patients leads to
guantified) [3] drug accumulation.

Elimination Half- 54 - 77 hours [1] [2] Longer half-life Further contributes to

life (Metabolite) (specific range not accumulation of active
quantified) [3] metabolite.

Time to Steady- Approximately 3 weeks Not explicitly stated, Dosing intervals and time

State for both parent drug and but likely longer due to  to reach stable therapeutic

metabolite [2] prolonged half-life. levels are affected.
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Parameter Younger/Midlife Adults Elderly Patients

Metabolic Normal demethylation Diminished

Pathway and hydroxylation [2] demethylation and

Efficiency hydroxylation capacity
[3] [2]

Typical Daily Dose e.g., 150 mg/day [4] Lower doses than

for Therapeutic midlife patients [5]

Steady-State

Key Implications

Lower metabolism leads to
higher plasma
concentrations from
standard doses.

Elderly patients achieve
therapeutic levels at lower
doses, reducing toxicity
risk.

| Therapeutic Range (Blood Concentration) | Below 150 pg/L: often non-response Above 450 pg/L:

limited efficacy improvement [2] | Assumed to be similar, but reached with lower doses. | Highlights narrow

therapeutic range; monitoring is crucial. |

Detailed Experimental Protocols & Methodologies

The data in the table is derived from specific clinical study methodologies.

Study in Elderly Depressed Patients [5]

¢ Objective: To monitor tolerance and establish steady-state plasma levels in elderly, treatment-

resistant depressed patients.
¢ Population: Five female inpatients aged 67 to 80 years.

¢ Dosing & Monitoring: Patients were treated with clomipramine. Plasma clomipramine levels were
determined once a steady state was achieved. Clinical response was measured using the Hamilton
Rating Scale for Depression (HAMD), and side effects were tracked with the Rating Scale for Side

Effects.

¢ Key Finding: Elderly patients reached a therapeutic steady state at doses lower than those reported
for midlife patients, demonstrating an age-related pharmacokinetic difference.

Pharmacokinetic Interaction Study by Age [3]

e Objective: To assess and compare plasma levels of clomipramine in different age groups.
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e Population:
o Control group: Patients aged 18-40 years.
o Study groups: Patients aged 65-75 years and patients over 75 years.
¢ Dosing & Assessment: All patients received a single 25 mg oral dose of clomipramine. The severity
of depression was assessed at baseline and on days 7, 14, 21, and 28 using a clinical research
scale.
¢ Key Findings: While clinical improvement was similar across groups, the response to treatment was
slower in the oldest patients. Side effects like constipation, tremor, ataxia, and vertigo were more
common in older subjects.

Metabolic Pathway and Age-Related Changes

The following diagram illustrates the primary metabolic pathway of clomipramine and highlights how aging

affects its processing, leading to the observed pharmacokinetic differences.
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The diagram shows that clomipramine is metabolized into two active compounds: the parent drug (CMI) and
its metabolite (DCMI). The process of breaking these down for elimination becomes less efficient with age.

This reduced efficiency, driven by diminished liver enzyme activity, is the core reason for the higher serum

concentrations and prolonged half-lives observed in elderly patients at standard doses.
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Key Takeaways for Research and Development

e Narrow Therapeutic Range: Clomipramine has a well-established, narrow therapeutic window,
making therapeutic drug monitoring (TDM) crucial, especially in vulnerable populations [2].

e Age as a Critical Covariate: Physiological aging significantly alters clomipramine's
pharmacokinetics. Dosing regimens for elderly patients must be adjusted downward to avoid toxicity
while maintaining efficacy [3] [5].

e Metabolic Considerations: Research and clinical protocols should account for the activity of major
CYP450 enzymes (particularly 2D6 and 1A2). Genotyping for CYP2D6 polymorphism could be
valuable for predicting individual variations in metabolism and dose requirements [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s524031?utm_src=pdf-bulk
https://www.smolecule.com/products/s524031?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

